CID 128533
CID 128533
Brand Name:
Vulcanchem
CAS No.:
104317-64-8
VCID:
VC0010584
InChI:
InChI=1S/C17H26N8O5/c18-16(19)20-6-4-5-11(15(27)28)24-17(29)30-8-3-1-2-7-25-10-23-12-13(25)21-9-22-14(12)26/h9-11H,1-8H2,(H,24,29)(H,27,28)(H4,18,19,20)(H,21,22,26)/t11-/m0/s1
SMILES:
C1=NC(=O)C2=C(N1)N(C=N2)CCCCCOC(=O)NC(CCCN=C(N)N)C(=O)O
Molecular Formula:
C17H26N8O5
Molecular Weight:
422.4 g/mol
CID 128533
CAS No.: 104317-64-8
Main Products
VCID: VC0010584
Molecular Formula: C17H26N8O5
Molecular Weight: 422.4 g/mol
| CAS No. | 104317-64-8 |
|---|---|
| Product Name | CID 128533 |
| Molecular Formula | C17H26N8O5 |
| Molecular Weight | 422.4 g/mol |
| IUPAC Name | (2S)-5-(diaminomethylideneamino)-2-[5-(6-oxo-3H-purin-9-yl)pentoxycarbonylamino]pentanoic acid |
| Standard InChI | InChI=1S/C17H26N8O5/c18-16(19)20-6-4-5-11(15(27)28)24-17(29)30-8-3-1-2-7-25-10-23-12-13(25)21-9-22-14(12)26/h9-11H,1-8H2,(H,24,29)(H,27,28)(H4,18,19,20)(H,21,22,26)/t11-/m0/s1 |
| Standard InChIKey | UXOOSQUBNBVHPO-NSHDSACASA-N |
| Isomeric SMILES | C1=NC(=O)C2=C(N1)N(C=N2)CCCCCOC(=O)N[C@@H](CCCN=C(N)N)C(=O)O |
| SMILES | C1=NC(=O)C2=C(N1)N(C=N2)CCCCCOC(=O)NC(CCCN=C(N)N)C(=O)O |
| Canonical SMILES | C1=NC(=O)C2=C(N1)N(C=N2)CCCCCOC(=O)NC(CCCN=C(N)N)C(=O)O |
| PubChem Compound | 128533 |
| Last Modified | Nov 09 2021 |
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